Cas no 2411326-63-9 ((E)-4-(Dimethylamino)-N-[(1-hydroxycyclobutyl)-phenylmethyl]-N-methylbut-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[(1-hydroxycyclobutyl)-phenylmethyl]-N-methylbut-2-enamide
• CAS No: 2411326-63-9
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 5357369
• PubChem ID: 146098271
• Update Time: 2025-10-24

(E)-4-(Dimethylamino)-N-[(1-hydroxycyclobutyl)-phenylmethyl]-N-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952175060
• (2E)-4-(dimethylamino)-N-[(1-hydroxycyclobutyl)(phenyl)methyl]-N-methylbut-2-enamide
• (E)-4-(Dimethylamino)-N-[(1-hydroxycyclobutyl)-phenylmethyl]-N-methylbut-2-enamide

• Inchi： 1S/C18H26N2O2/c1-19(2)14-7-11-16(21)20(3)17(18(22)12-8-13-18)15-9-5-4-6-10-15/h4-7,9-11,17,22H,8,12-14H2,1-3H3/b11-7+
• InChI Key： NKQXPWRLRBRYDQ-YRNVUSSQSA-N
• SMILES： OC1(C(C2C=CC=CC=2)N(C(/C=C/CN(C)C)=O)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 396
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8

Additional information on (E)-4-(Dimethylamino)-N-[(1-hydroxycyclobutyl)-phenylmethyl]-N-methylbut-2-enamide

Comprehensive Overview of (E)-4-(Dimethylamino)-N-[(1-hydroxycyclobutyl)-phenylmethyl]-N-methylbut-2-enamide (CAS No. 2411326-63-9)

(E)-4-(Dimethylamino)-N-[(1-hydroxycyclobutyl)-phenylmethyl]-N-methylbut-2-enamide, with the CAS number 2411326-63-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of enamide derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. The presence of a dimethylamino group and a hydroxycyclobutyl moiety in its structure makes it a promising candidate for targeting specific biological pathways, particularly in the development of kinase inhibitors and GPCR modulators.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly focusing on compounds like (E)-4-(Dimethylamino)-N-[(1-hydroxycyclobutyl)-phenylmethyl]-N-methylbut-2-enamide due to their potential in addressing undruggable targets—a term frequently searched in scientific literature. The compound's unique stereochemistry (E-configuration) and hydrogen-bonding capabilities contribute to its high binding affinity, making it a subject of interest in computational drug design and structure-activity relationship (SAR) studies.

The synthesis of CAS 2411326-63-9 involves multi-step organic reactions, including amide coupling and cyclobutanol functionalization. These processes are often optimized for high yield and purity, critical for preclinical studies. Given the growing emphasis on green chemistry, researchers are also exploring catalytic methods to reduce waste and improve sustainability in the production of such compounds. This aligns with the broader industry trend toward environmentally friendly synthesis, a topic frequently queried in academic databases and patent filings.

From a mechanistic perspective, (E)-4-(Dimethylamino)-N-[(1-hydroxycyclobutyl)-phenylmethyl]-N-methylbut-2-enamide exhibits potential as a allosteric modulator or protein-protein interaction disruptor. Its pharmacokinetic properties, such as oral bioavailability and metabolic stability, are under investigation to determine its suitability for in vivo applications. These characteristics are often highlighted in drug development forums and investor presentations, reflecting the compound's commercial viability.

In the context of intellectual property, CAS 2411326-63-9 has been referenced in several patent applications, particularly in claims related to neurodegenerative disease therapeutics and anti-inflammatory agents. This underscores its potential across multiple therapeutic areas, a factor that resonates with biotech startups and pharmaceutical giants alike. The compound's structure-activity relationship (SAR) is also a hot topic in medicinal chemistry webinars, where experts discuss its scaffold optimization for improved efficacy.

As the scientific community continues to explore (E)-4-(Dimethylamino)-N-[(1-hydroxycyclobutyl)-phenylmethyl]-N-methylbut-2-enamide, its role in targeted therapy and combination treatments remains a focal point. With the rise of AI-driven drug discovery, computational models are being employed to predict its interactions with biological targets, further accelerating its development timeline. This aligns with the increasing popularity of machine learning in chemistry, a trending search term in scientific engines like PubMed and Google Scholar.